Cas no 2105632-24-2 ((3R)-3-amino-1-(thiophen-2-yl)butan-2-one)

• Product Name: (3R)-3-amino-1-(thiophen-2-yl)butan-2-one
• CAS No: 2105632-24-2
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5966472
• PubChem ID: 165867635
• Update Time: 2025-06-08

(3R)-3-amino-1-(thiophen-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-1-(thiophen-2-yl)butan-2-one
• 2105632-24-2
• EN300-798491

• Inchi： 1S/C8H11NOS/c1-6(9)8(10)5-7-3-2-4-11-7/h2-4,6H,5,9H2,1H3/t6-/m1/s1
• InChI Key： HSTMOIOHMJXRMI-ZCFIWIBFSA-N
• SMILES： S1C=CC=C1CC([C@@H](C)N)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.3Ų

Additional information on (3R)-3-amino-1-(thiophen-2-yl)butan-2-one

Introduction to (3R)-3-amino-1-(thiophen-2-yl)butan-2-one (CAS No. 2105632-24-2)

(3R)-3-amino-1-(thiophen-2-yl)butan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2105632-24-2, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and thiophene moieties in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for synthetic chemists and pharmacologists.

The< strong>thiophen-2-yl substituent in the molecule contributes to its aromaticity and electron-rich nature, which can be exploited in various chemical transformations. This feature is particularly useful in designing molecules that interact with biological targets through π-stacking or other non-covalent interactions. Additionally, the< strong>amino group provides a site for further functionalization, allowing for the attachment of other pharmacophores or for the introduction of chiral centers. These attributes make (3R)-3-amino-1-(thiophen-2-yl)butan-2-one a versatile building block in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (R)-configuration at the third carbon atom in (3R)-3-amino-1-(thiophen-2-yl)butan-2-one is a key feature that enhances its potential as a chiral intermediate. This chirality can be leveraged to develop enantiomerically pure drugs that exhibit enhanced selectivity and potency. The compound's structure also suggests that it may possess properties suitable for use as a ligand or catalyst in asymmetric synthesis, further expanding its utility in pharmaceutical research.

The< strong>thiophene ring is known for its role in various bioactive molecules, including antifungal, antibacterial, and anticancer agents. Its ability to participate in hydrogen bonding and metal coordination makes it a valuable component in drug design. In particular, the 2-thienyl group can interact with biological targets through hydrophobic interactions and π-stacking, which are crucial for drug-receptor binding. This characteristic has been exploited in the development of thiophene-based drugs that target specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of< strong>amino acid derivatives in medicinal chemistry. Compounds containing amino groups are often involved in protein-protein interactions and can serve as substrates or inhibitors of enzymatic pathways. The incorporation of an amino group into a pharmacophore can enhance binding affinity and selectivity, making it an attractive feature for drug design. In the case of (3R)-3-amino-1-(thiophen-2-yl)butan-2-one, the amino group is strategically positioned to interact with biological targets while maintaining the structural integrity of the molecule.

The synthesis of (3R)-3-amino-1-(thiophen-2-yl)butan-2-one involves several key steps that highlight its complexity and synthetic challenge. The introduction of the (R)-configuration at the third carbon atom requires careful control over reaction conditions to ensure high enantioselectivity. Additionally, the thiophene ring must be incorporated without compromising the overall stability of the molecule. These synthetic considerations make this compound an interesting subject for researchers working on asymmetric synthesis and catalytic methods.

In conclusion, (3R)-3-amino-1-(thiophen-2-yl)butan-2-one (CAS No. 2105632-24-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both an amino group and a thiophene ring, make it a valuable scaffold for drug development. The compound's chiral nature and its ability to interact with biological targets through various mechanisms further enhance its utility as an intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.